Cas no 2101700-15-4 (Pirtobrutinib)
Pirtobrutinib structure
Product Name:Pirtobrutinib
CAS No:2101700-15-4
MF:C22H21F4N5O3
MW:479.427458524704
MDL:MFCD34179491
CID:4756429
PubChem ID:129269915
Update Time:2025-03-10
Pirtobrutinib Chemical and Physical Properties
Names and Identifiers
-
- BTK inhibitor 16
- JNA39I7ZVB
- (S)-5-Amino-3-(4-((5-fluoro-2-methoxybenzamido)methyl)phenyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, 5-amino-3-(4-(((5-fluoro-2-methoxybenzoyl)amino)methyl)phenyl)-1-((1S)-2,2,2-trifluoro-1-methylethyl)-
- Pirtobrutinib
- LOXO-305
- (S)-5-Amino-3-{4-[(5-fluoro-2-methoxy-benzoylamino)-methyl]-phenyl}-1-(2,2,2-trifluoro-1-methyl-ethyl)-1H-pyrazole-4-carboxylic acid amide
- 5-amino-3-(4-{[(5-fluoro-2-methoxyphenyl)formamido]methyl}phenyl)-1-[(2S)-1,1,1-trifluoropropan-2-yl]pyrazole-4-carboxamide
- MS-28909
- CHEMBL4650485
- LY 3527727
- Y7W
- LY3527727
- PIRTOBRUTINIB [INN]
- Pirtobrutinib (LOXO-305)?
- 1H-Pyrazole-4-carboxamide, 5-amino-3-[4-[[(5-fluoro-2-methoxybenzoyl)amino]methyl]phenyl]-1-[(1S)-2,2,2-trifluoro-1-methylethyl]-
- 2101700-15-4
- BDBM50594747
- 5-Amino-3-[4-[[(5-fluoro-2-methoxybenzoyl)amino]methyl]phenyl]-1-[(1S)-2,2,2-trifluoro-1-methylethyl]-1H-pyrazole-4-carboxamide
- HY-131328
- DB-397939
- LOXO 305
- SCHEMBL19014257
- WHO 11681
- LY-3527727
- 5-AMINO-3-(4-((5-FLUORO-2-METHOXYBENZAMIDO)METHYL)PHENYL)-1-((2S)-1,1,1-TRIFLUOROPROPAN-2-YL)-1H-PYRAZOLE-4-CARBOXAMIDE
- Pirtobrutinib [USAN]
- 5-amino-3-{4-[(5-fluoro-2-methoxybenzamido)methyl]phenyl}-1-[(2S)-1,1,1-trifluoropropan-2-yl]-1H-pyrazole-4-carboxamide
- UNII-JNA39I7ZVB
- BTK Inhibitor LOXO-305
- BL180882
- PIRTOBRUTINIB [WHO-DD]
- pirtobrutinibum
- RXC-005
- AT37544
- FWZAWAUZXYCBKZ-NSHDSACASA-N
- PIRTOBRUTINIB [JAN]
- LOXO305
- MCL133
- GTPL11628
- JAYPIRCA
- RXC005
- CHEBI:229212
- AKOS040755166
- LOXO-305;LY 3527727; RXC-005
- GLXC-25733
- CS-0133286
- EX-A5016
- 5-amino-3-[4-[[(5-fluoro-2-methoxybenzoyl)amino]methyl]phenyl]-1-[(2S)-1,1,1-trifluoropropan-2-yl]pyrazole-4-carboxamide
-
- MDL: MFCD34179491
- Inchi: 1S/C22H21F4N5O3/c1-11(22(24,25)26)31-19(27)17(20(28)32)18(30-31)13-5-3-12(4-6-13)10-29-21(33)15-9-14(23)7-8-16(15)34-2/h3-9,11H,10,27H2,1-2H3,(H2,28,32)(H,29,33)/t11-/m0/s1
- InChI Key: FWZAWAUZXYCBKZ-NSHDSACASA-N
- SMILES: FC([C@H](C)N1C(=C(C(N)=O)C(C2C=CC(CNC(C3C=C(C=CC=3OC)F)=O)=CC=2)=N1)N)(F)F
Computed Properties
- Exact Mass: 479.158052g/mol
- Monoisotopic Mass: 479.158052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 125
- Molecular Weight: 479.4g/mol
Pirtobrutinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC50020-100mg |
Pirtobrutinib (LOXO-305) |
2101700-15-4 | 100mg |
$700.0 | 2023-09-15 | ||
| DC Chemicals | DC50020-250mg |
Pirtobrutinib (LOXO-305) |
2101700-15-4 | 250mg |
$1350.0 | 2023-09-15 | ||
| DC Chemicals | DC50020-1g |
Pirtobrutinib (LOXO-305) |
2101700-15-4 | 1g |
$2700.0 | 2023-09-15 | ||
| ChemScence | CS-0133286-5mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 5mg |
$480.0 | 2022-04-27 | |
| ChemScence | CS-0133286-10mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 10mg |
$800.0 | 2022-04-27 | |
| ChemScence | CS-0133286-25mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 25mg |
$1650.0 | 2022-04-27 | |
| ChemScence | CS-0133286-50mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 50mg |
$2600.0 | 2022-04-27 | |
| ChemScence | CS-0133286-100mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 100mg |
$4000.0 | 2022-04-27 | |
| MedChemExpress | HY-131328-5mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 5mg |
¥900 | 2024-04-19 | |
| MedChemExpress | HY-131328-10mg |
Pirtobrutinib |
2101700-15-4 | 99.88% | 10mg |
¥1600 | 2024-04-19 |
Pirtobrutinib Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2101700-15-4 (Pirtobrutinib) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent